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Compound of Interest

Compound Name: Butyl methyl sulfide

cat. No.: B1581413

An In-depth Technical Guide to the Physical Properties of n-Butyl Methyl Sulfide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-
butyl methyl sulfide. The information is compiled from various scientific sources to ensure
accuracy and depth, catering to the needs of researchers, scientists, and professionals in drug
development. All quantitative data is presented in clear, structured tables for easy comparison,
and where available, references to experimental protocols are provided.

General Characteristics

N-butyl methyl sulfide, also known as 1-(methylthio)butane, is a colorless liquid with a
characteristic unpleasant, sulfurous, garlic-like odor[1][2][3][4]. It is a flammable liquid and
should be handled with appropriate safety precautions[1][2][5][6].

Quantitative Physical Properties

The physical properties of n-butyl methyl sulfide have been determined by various studies.
The following tables summarize the key quantitative data. It is important to note that minor
variations in reported values may exist due to different experimental conditions.

Table 1. General and Molar Properties
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Property Value Source(s)
Molecular Formula C5H12S [4171181[9I[10][11]
Molecular Weight 104.21 - 104.22 g/mol 21417108191 10][1 1]
CAS Number 628-29-5 (417181111011 1][12]

Table 2: Thermal Properties

Property Value Conditions Source(s)
Boiling Point 121-123.5 °C 760 mmHg [[7181[91[13]
Melting Point -97.8t0-98 °C [7108191113]

Flash Point 20 °C (68 °F) [11[4][6][7]

Table 3: Density and Refractive Index

Property Value Temperature Source(s)
Density 0.843 - 0.8532 g/cm3 20 °C [71091[13]
Refractive Index 1.448 - 1.4621 20 °C [A1[718][13]

Table 4: Vapor Pressure
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Vapor Pressure Temperature Source(s)
2.1 mmHg 25°C [71[12]
15.6 mmHg Not Specified [8]

-43 °C 1Pa [14]

-19 °C 10 Pa [14]

13°C 100 Pa [14]

57 °C 1 kPa [14]

123.0 °C 100 kPa [14]

Solubility

N-butyl methyl sulfide is expected to have low solubility in polar solvents like water due to its
hydrophobic alkyl chains.[15] Conversely, it is soluble in many organic solvents such as
hexane, cyclohexane, alcohol, and ether.[15][16] The general principle of "like dissolves like" is
applicable here.[15]

Experimental Protocols

Detailed experimental methodologies for determining the physical properties of chemical
compounds are standardized. Below are general descriptions of the protocols typically
employed. For specific details regarding n-butyl methyl sulfide, consulting the original
research papers, such as those published in the Journal of Chemical and Engineering Data, is
recommended.[9][10]

Boiling Point Determination: The boiling point is commonly determined using distillation or by
using a capillary method (Thiele tube). In a typical distillation setup, the liquid is heated in a
flask connected to a condenser. A thermometer is placed at the vapor outlet to measure the
temperature at which the liquid and vapor phases are in equilibrium at a given atmospheric
pressure. For small sample sizes, a sealed capillary tube containing the sample is heated in a
bath, and the temperature at which a rapid stream of bubbles emerges from the capillary is
recorded as the boiling point.
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Melting Point Determination: The melting point is determined by heating a small, solid sample
of the substance and observing the temperature range over which it transitions from a solid to a
liquid. A common laboratory method involves placing a small amount of the solidified
compound in a capillary tube, which is then heated in a calibrated apparatus (like a Mel-Temp
or a Thiele tube filled with oil). The temperatures at which melting begins and is complete are
recorded as the melting point range.

Density Measurement: The density of a liquid is typically measured using a pycnometer, a flask
with a precisely known volume. The pycnometer is weighed empty, then filled with the liquid
and weighed again. The density is calculated by dividing the mass of the liquid by the known
volume. The temperature of the liquid must be controlled and recorded as density is
temperature-dependent.

Refractive Index Measurement: The refractive index is measured using a refractometer, such
as an Abbé refractometer. A few drops of the liquid sample are placed on the prism of the
instrument. Light is passed through the sample, and the angle of refraction is measured. The
instrument is calibrated and provides a direct reading of the refractive index at a specific
temperature, usually 20°C.

Visualization of Physical Property Relationships

The following diagram illustrates the relationship between temperature, vapor pressure, and
the physical state of n-butyl methyl sulfide.
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Caption: Relationship between temperature, physical state, and vapor pressure of n-butyl
methyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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